molecular formula C9H9FN4 B8454759 1-(5-fluoropyridin-3-yl)-3-methyl-1H-pyrazol-4-amine

1-(5-fluoropyridin-3-yl)-3-methyl-1H-pyrazol-4-amine

Cat. No.: B8454759
M. Wt: 192.19 g/mol
InChI Key: HLHVAFOHHUSOFK-UHFFFAOYSA-N
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Description

1-(5-fluoropyridin-3-yl)-3-methyl-1H-pyrazol-4-amine is a useful research compound. Its molecular formula is C9H9FN4 and its molecular weight is 192.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9FN4

Molecular Weight

192.19 g/mol

IUPAC Name

1-(5-fluoropyridin-3-yl)-3-methylpyrazol-4-amine

InChI

InChI=1S/C9H9FN4/c1-6-9(11)5-14(13-6)8-2-7(10)3-12-4-8/h2-5H,11H2,1H3

InChI Key

HLHVAFOHHUSOFK-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C=C1N)C2=CC(=CN=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-fluoro-5-(3-methyl-4-nitro-1H-pyrazol-1-yl)pyridine (3.133 g, 14.10 mmol) in ethanol (28.2 ml) was added ethyl acetate until all of the starting material went into solution. The solution was degassed and 10% palladium on carbon (0.750 g, 0.705 mmol) was added and the reaction was stirred in a parr hydrogenator at 40 psi for 3 hours. The solution was filtered through celite with ethyl acetate and concentrated to give 1-(5-fluoropyridin-3-yl)-3-methyl-1H-pyrazol-4-amine (2.000 g, 10.41 mmol, 73.8%) as a brown solid: mp 136.0-138.0° C.; 1H NMR (400 MHz, CDCl3) δ 8.67-8.59 (m, 1H), 8.27 (d, J=2.5 Hz, 1H), 7.73 (dt, J=9.9, 2.3 Hz, 1H), 7.45 (s, 1H), 3.01 (s, 2H), 2.28 (s, 3H); EIMS m/z 192.
Name
3-fluoro-5-(3-methyl-4-nitro-1H-pyrazol-1-yl)pyridine
Quantity
3.133 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
28.2 mL
Type
solvent
Reaction Step One
Quantity
0.75 g
Type
catalyst
Reaction Step Two

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